Cas no 23610-70-0 (O-Demethylhaemanthamine)

O-Demethylhaemanthamine structure
O-Demethylhaemanthamine structure
Product name:O-Demethylhaemanthamine
CAS No:23610-70-0
MF:C16H17NO4
MW:287.310484647751
CID:1414748
PubChem ID:179400

O-Demethylhaemanthamine Chemical and Physical Properties

Names and Identifiers

    • (3beta,12R,13beta)-1,2-didehydrocrinan-3,12-diol
    • 11-Hydroxyvittatine
    • O-Demethylhaemanthamine
    • Inchi: 1S/C16H17NO4/c18-10-1-2-16-11-5-13-12(20-8-21-13)3-9(11)6-17(7-15(16)19)14(16)4-10/h1-3,5,10,14-15,18-19H,4,6-8H2/t10-,14+,15+,16+/m1/s1
    • InChI Key: KWAOMPWGIIXDPH-BWAGICSOSA-N
    • SMILES: C1[C@]23[C@@H](O)C[N@](CC4C2=CC2OCOC=2C=4)[C@@]3([H])C[C@H](O)C=1

Computed Properties

  • Exact Mass: 287.11575802g/mol
  • Monoisotopic Mass: 287.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 62.2Ų

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